[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile

• IUPAC Name: 2-(3-benzyl-4-oxoquinazolin-2-yl)sulfanylacetonitrile
• InChI: InChI=1S/C17H13N3OS/c18-10-11-22-17-19-15-9-5-4-8-14(15)16(21)20(17)12-13-6-2-1-3-7-13/h1-9H,11-12H2
• InChI Key: JRMATJGURLOBDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC#N
• Molecular Formula: C17H13N3OS
• Molecular Weight: 307.4 g/mol

Description

[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is a chemical compound that has attracted the attention of many researchers due to its diverse applications in the field of science. This compound is a quinazoline derivative that possesses several unique properties, making it an ideal candidate for research in various fields.

Mechanism of Action

The mechanism of action of [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is not fully understood. However, it has been found to inhibit the activity of several enzymes, including tyrosine kinase and topoisomerase. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile has several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and interleukin-6. It has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also exhibits significant anti-inflammatory and anti-tumor properties, making it an ideal candidate for research in various fields. However, there are also limitations associated with the use of this compound. It is not water-soluble, which can make it difficult to use in certain experiments. It also has low bioavailability, which can limit its effectiveness as a potential drug candidate.

Future Directions

There are several future directions for research on [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes. Another direction is to explore its anti-inflammatory and anti-tumor properties further. Additionally, research can be conducted to improve the bioavailability of this compound and to develop more efficient synthesis methods. Finally, its potential as a diagnostic tool for cancer can also be explored.
Conclusion:
[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is a chemical compound that has several unique properties, making it an ideal candidate for research in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is required to fully understand the potential of this compound and to explore its diverse applications in the field of science.

Synthesis Methods

The synthesis of [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is a complex process that involves several steps. The most commonly used method for the synthesis of this compound is the condensation reaction between 2-aminobenzonitrile and benzyl isothiocyanate. The reaction is carried out in the presence of a suitable catalyst, such as triethylamine, under reflux conditions. The resulting product is purified by recrystallization to obtain pure [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile.

Scientific Research Applications

[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile has several scientific research applications. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been used as a potential drug candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes.